Cas no 59693-94-6 (Benzene, 1-(cyclohexylthio)-4-methoxy-)

• Product Name: Benzene, 1-(cyclohexylthio)-4-methoxy-
• CAS No: 59693-94-6
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 337564
• PubChem ID: 13011159
• Update Time: 2025-04-19

Benzene, 1-(cyclohexylthio)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(cyclohexylthio)-4-methoxy-
• 1-cyclohexylsulfanyl-4-methoxybenzene
• 59693-94-6
• DTXSID50515013
• SCHEMBL23323067
• 1-(Cyclohexylsulfanyl)-4-methoxybenzene

• Inchi： 1S/C13H18OS/c1-14-11-7-9-13(10-8-11)15-12-5-3-2-4-6-12/h7-10,12H,2-6H2,1H3
• InChI Key： PAGDATIJJABJDZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)C1CCCCC1

Computed Properties

• Exact Mass: 222.10794
• Monoisotopic Mass: 222.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23